[3-(N'-acetyl-hydrazino)-3-oxo-propyl]-carbamic acid tert-butyl ester

• Molecular Formula: C10H19N3O4
• Molecular Weight: 245.28 g/mol
• IUPAC Name: tert-butyl N-[3-(2-acetylhydrazinyl)-3-oxopropyl]carbamate
• InChI: InChI=1S/C10H19N3O4/c1-7(14)12-13-8(15)5-6-11-9(16)17-10(2,3)4/h5-6H2,1-4H3,(H,11,16)(H,12,14)(H,13,15)
• InChI Key: CUTTVDFLPQWLBT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=O)CCNC(=O)OC(C)(C)C

Description

[3-(N'-acetyl-hydrazino)-3-oxo-propyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C10H19N3O4 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality [3-(N'-acetyl-hydrazino)-3-oxo-propyl]-carbamic acid tert-butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [3-(N'-acetyl-hydrazino)-3-oxo-propyl]-carbamic acid tert-butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

EDCI.HCl (3.05 g, 15.95 mmol), HOBt (1.66 g, 12.27 mmol) and triethylamine (2.22 ml, 15.95 mmol) are added to a stirred solution of BOC-β-Ala-OH (2.32 g, 12.27 mmol) in DCM (60 ml). After stirring for 30 min at 0° C. acetic acid hydrazide (1.0 g, 13.5 mmol) is added in one portion. The reaction mixture is stirred at 0° C. for 1 hour. The reaction is diluted with water and extracted several times with DCM. The organic extract is dried (MgSO4) and the solvent is removed to give an oil. Purification by chromatography on silica, eluting with EtOAc increasing to EtOAc:EtOH 10:1, affords the titled compound.